Cas no 2639409-74-6 (Methyl 4-(morpholin-2-yl)but-2-ynoate)

• Product Name: Methyl 4-(morpholin-2-yl)but-2-ynoate
• CAS No: 2639409-74-6
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5640872
• PubChem ID: 165902579
• Update Time: 2025-10-29

Methyl 4-(morpholin-2-yl)but-2-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-27784135
• methyl 4-(morpholin-2-yl)but-2-ynoate
• 2639409-74-6
• Methyl 4-(morpholin-2-yl)but-2-ynoate

• Inchi： 1S/C9H13NO3/c1-12-9(11)4-2-3-8-7-10-5-6-13-8/h8,10H,3,5-7H2,1H3
• InChI Key： IGNMYWISKCVCTN-UHFFFAOYSA-N
• SMILES： O1CCNCC1CC#CC(=O)OC

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 4-(morpholin-2-yl)but-2-ynoate

Methyl 4-(morpholin-2-yl)but-2-ynoate (CAS No. 2639409-74-6): A Comprehensive Overview in Modern Chemical Research

Methyl 4-(morpholin-2-yl)but-2-ynoate, identified by its unique CAS number 2639409-74-6, represents a compound of significant interest in the realm of pharmaceutical and chemical synthesis. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced materials. The chemical structure of Methyl 4-(morpholin-2-yl)but-2-ynoate incorporates a morpholine moiety, which is known for its versatility in medicinal chemistry, alongside a propargyl ester group that contributes to its reactivity and functionalization capabilities.

The synthesis of Methyl 4-(morpholin-2-yl)but-2-ynoate involves multi-step organic transformations that highlight the compound's synthetic utility. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications in industrial and academic settings. The morpholine ring, a prominent feature in the molecule, is particularly noteworthy for its role in enhancing the bioavailability and pharmacological properties of associated compounds.

In the context of pharmaceutical research, Methyl 4-(morpholin-2-yl)but-2-ynoate has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. The propargyl ester functionality provides a versatile handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications. For instance, it has been explored as a precursor in the development of kinase inhibitors, where the morpholine scaffold is often employed to improve binding affinity and selectivity.

The chemical properties of Methyl 4-(morpholin-2-yl)but-2-ynoate include its solubility profile, melting point, and spectroscopic characteristics. These properties are crucial for determining its suitability for various applications, such as in drug formulation or material science. High-resolution spectroscopic techniques like NMR and mass spectrometry have been instrumental in elucidating its molecular structure and dynamics.

Recent studies have also delved into the biological activity of derivatives of Methyl 4-(morpholin-2-yl)but-2-ynoate. The morpholine ring is known to exhibit favorable interactions with biological targets, making it a valuable component in drug design. For example, research has shown that compounds incorporating this moiety can modulate enzyme activity and receptor binding, suggesting potential therapeutic benefits. The propargyl ester group further enhances these interactions by allowing for selective functionalization.

The pharmaceutical industry has shown particular interest in Methyl 4-(morpholin-2-yl)but-2-ynoate due to its potential as a building block for novel drugs. Its structural features make it amenable to modifications that can optimize pharmacokinetic and pharmacodynamic properties. This has led to several ongoing projects aimed at developing new therapeutic agents based on this compound or its derivatives.

In addition to its pharmaceutical applications, Methyl 4-(morpholin-2-yl)but-2-ynoate has found utility in other areas of chemical research. Its unique reactivity allows it to serve as a precursor in the synthesis of advanced materials, such as polymers with tailored properties or catalysts with enhanced performance. The morpholine moiety, in particular, contributes to the compound's ability to form stable complexes with metal ions, which is relevant for developing new catalytic systems.

The safety considerations associated with Methyl 4-(morpholin-2-ytl)but - 2 - ynoate are also an important aspect of its use in research and industry. While not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure safe laboratory practices. This includes appropriate storage conditions and personal protective equipment when handling the compound.

The future prospects for Methyl 4-(morpholin - 2 - yl)but - 2 - ynoate are promising, with ongoing research expected to uncover new applications and refine synthetic methodologies. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly significant role in both academic research and industrial development.